Cas no 898360-06-0 (2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide)

2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide
- 898360-06-0
- F1609-0042
- 2-(3-benzoyl-6-methyl-4-oxoquinolin-1-yl)-N-(2-methylphenyl)acetamide
- 2-(3-benzoyl-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(o-tolyl)acetamide
- AKOS001820245
-
- Inchi: 1S/C26H22N2O3/c1-17-12-13-23-20(14-17)26(31)21(25(30)19-9-4-3-5-10-19)15-28(23)16-24(29)27-22-11-7-6-8-18(22)2/h3-15H,16H2,1-2H3,(H,27,29)
- InChI Key: ZONAXQCOGPAJCO-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1C)(=O)CN1C2=C(C=C(C)C=C2)C(=O)C(C(=O)C2=CC=CC=C2)=C1
Computed Properties
- Exact Mass: 410.16304257g/mol
- Monoisotopic Mass: 410.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 724
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5Ų
- XLogP3: 4.9
2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1609-0042-3mg |
2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide |
898360-06-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F1609-0042-5μmol |
2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide |
898360-06-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F1609-0042-15mg |
2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide |
898360-06-0 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F1609-0042-2mg |
2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide |
898360-06-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F1609-0042-10μmol |
2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide |
898360-06-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F1609-0042-1mg |
2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide |
898360-06-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F1609-0042-10mg |
2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide |
898360-06-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F1609-0042-2μmol |
2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide |
898360-06-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F1609-0042-4mg |
2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide |
898360-06-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
Life Chemicals | F1609-0042-5mg |
2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide |
898360-06-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide Related Literature
-
Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
-
Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
-
Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
-
5. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
Additional information on 2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide
2-(3-Benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide (CAS No. 898360-06-0): A Comprehensive Overview
2-(3-Benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide (CAS No. 898360-06-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolones, which are known for their broad-spectrum antibacterial and antifungal properties. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activities, and recent research findings related to this compound.
The chemical structure of 2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide is characterized by a quinoline core with a benzoyl group at the 3-position, a methyl group at the 6-position, and an acetamide moiety attached to the 1-position. The presence of these functional groups imparts unique pharmacological properties to the molecule. The quinoline ring system is known for its ability to interact with various biological targets, including DNA and enzymes, making it a valuable scaffold in drug design.
The synthesis of 2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide typically involves a multi-step process. One common approach is to start with the formation of the quinoline core through condensation reactions, followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, such as the use of green solvents and catalysts.
In terms of biological activities, 2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide has shown promising results in various preclinical studies. Research has demonstrated its potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a potential candidate for addressing the growing problem of antibiotic resistance. Additionally, studies have indicated that this compound exhibits antifungal properties, making it a versatile candidate for treating fungal infections.
Beyond its antimicrobial activities, 2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide has also been investigated for its anti-inflammatory and anticancer properties. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. Furthermore, preliminary data suggest that this compound may have cytotoxic effects on certain cancer cell lines, particularly those derived from solid tumors.
The mechanism of action of 2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide is not yet fully understood but is believed to involve multiple pathways. Its ability to interact with DNA and disrupt bacterial cell wall synthesis may contribute to its antibacterial activity. The compound's anti-inflammatory effects may be mediated through the inhibition of key inflammatory mediators such as TNF-alpha and IL-6. In cancer cells, it may induce apoptosis through the modulation of signaling pathways involved in cell survival and proliferation.
Recent research has also explored the potential synergistic effects of combining 2-(3-benzoyl-6-methyl-4-o xo - 1 , 4 - dihydroquinolin - 1 - y l ) - N - ( 2 - methylphenyl ) acetamide with other therapeutic agents. For example, studies have shown that when used in conjunction with conventional antibiotics or anti-inflammatory drugs, this compound can enhance their efficacy while reducing side effects. This synergistic approach holds promise for developing more effective treatment regimens for various diseases.
In conclusion, 2-(3-benzoyl - 6 - methyl - 4 - oxo - 1 , 4 - dihydroquinolin - 1 - y l ) - N - ( 2 - methylphenyl ) acetamide (CAS No. 898360 - 06 - 0) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, this compound is poised to play a significant role in advancing healthcare solutions for various medical conditions.
898360-06-0 (2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2-methylphenyl)acetamide) Related Products
- 2228838-31-9(2-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-ol)
- 672324-80-0(5-(Aminomethyl)pyrimidin-2-amine)
- 393838-55-6(2,5-dichloro-N-2-chloro-5-(trifluoromethyl)phenylthiophene-3-carboxamide)
- 2385520-98-7(2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-6-methylpyridine-3-carboxylic acid)
- 2763939-74-6(2-[(Benzyloxy)carbonyl]-2-azaspiro[3.5]nonane-7-carboxylic acid)
- 639505-39-8(1H-Indole-2-carboxylic acid, 3-(4-piperidinyl)-, ethyl ester)
- 764-32-9(5-methylhex-4-enal)
- 1557481-83-0([(1-Cyclobutyl-1H-pyrazol-5-yl)methyl](methyl)amine)
- 2034293-21-3(4-cyclohexyl-N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}benzene-1-sulfonamide)
- 2227847-32-5(methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate)




